Cas no 2138095-00-6 (4,4-dimethyl-3-(trimethyl-1H-pyrazol-1-yl)cyclohexan-1-ol)

• Product Name: 4,4-dimethyl-3-(trimethyl-1H-pyrazol-1-yl)cyclohexan-1-ol
• CAS No: 2138095-00-6
• MF: C₁₄H₂₄N₂O
• MW: 236.353163719177
• CID: 6252789
• PubChem ID: 165498587
• Update Time: 2025-10-16

4,4-dimethyl-3-(trimethyl-1H-pyrazol-1-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4,4-dimethyl-3-(trimethyl-1H-pyrazol-1-yl)cyclohexan-1-ol
• 2138095-00-6
• EN300-1161513

• Inchi： 1S/C14H24N2O/c1-9-10(2)15-16(11(9)3)13-8-12(17)6-7-14(13,4)5/h12-13,17H,6-8H2,1-5H3
• InChI Key： HTZKBBPIMXNBQC-UHFFFAOYSA-N
• SMILES： OC1CCC(C)(C)C(C1)N1C(C)=C(C)C(C)=N1

Computed Properties

• Exact Mass: 236.188863393g/mol
• Monoisotopic Mass: 236.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38Ų

Additional information on 4,4-dimethyl-3-(trimethyl-1H-pyrazol-1-yl)cyclohexan-1-ol

4,4-Dimethyl-3-(Trimethyl-1H-Pyrazol-1-yl)cyclohexan-1-ol: A Comprehensive Overview

4,4-Dimethyl-3-(trimethyl-1H-pyrazol-1-yl)cyclohexan-1-ol (CAS No. 2138095-00-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of several recent studies aimed at elucidating its properties and potential applications.

The molecular structure of 4,4-dimethyl-3-(trimethyl-1H-pyrazol-1-yl)cyclohexan-1-ol is noteworthy for its cyclohexane ring, which is substituted with two methyl groups and a trimethylpyrazole moiety. The presence of these functional groups imparts distinct chemical and physical properties to the molecule, making it a valuable candidate for various research applications.

Recent studies have focused on the synthesis and characterization of 4,4-dimethyl-3-(trimethyl-1H-pyrazol-1-yl)cyclohexan-1-ol. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to efficiently construct the cyclohexane framework with high regioselectivity. This method has been shown to yield the desired product in good yields and with high purity, facilitating further investigations into its biological activities.

In terms of biological activity, 4,4-dimethyl-3-(trimethyl-1H-pyrazol-1-yl)cyclohexan-1-ol has demonstrated promising results in several assays. For instance, it has been evaluated for its anti-inflammatory properties using in vitro models of inflammation. The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential as an anti-inflammatory agent.

Additionally, preliminary studies have explored the neuroprotective effects of 4,4-dimethyl-3-(trimethyl-1H-pyrazol-1-yl)cyclohexan-1-ol. In a cellular model of oxidative stress-induced neuronal damage, the compound was shown to reduce oxidative stress markers and improve cell viability. These findings indicate that 4,4-dimethyl-3-(trimethyl-1H-pyrazol-1-yl)cyclohexan-1-ol may have therapeutic potential in neurodegenerative diseases characterized by oxidative stress.

The pharmacokinetic profile of 4,4-dimethyl-3-(trimethyl-1H-pyrazol-1-y)cyclohexan-l-oI has also been investigated. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are important considerations for its development as a therapeutic agent.

In the context of drug discovery and development, 4,4-dimethyl-S-trimethyi-lH-pyrazoI-l-y)cycIohexan-l-oI represents a promising lead compound. Its unique structure and diverse biological activities make it an attractive candidate for further optimization through structure-based drug design. Researchers are currently exploring various analogs to enhance its potency and selectivity for specific therapeutic targets.

The safety profile of 4,4-dimethyi-S-trimethyi-lH-pyrazoI-l-y)cycIohexan-l-oI is another critical aspect being evaluated. Preclinical toxicity studies have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects in animal models. These findings support its potential for clinical development.

In conclusion, 4,4-dimethyi-S-trimethyi-lH-pyrazoI-l-y)cycIohexan-l-oI (CAS No. 2138095-O0-O) is a multifaceted compound with a range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with promising biological activities and favorable pharmacokinetic properties, make it an exciting candidate for further investigation and development as a therapeutic agent.